Cas no 2228981-51-7 (tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate
• CAS No: 2228981-51-7
• MF: C₁₀H₁₆BrN₃O₂S
• MW: 322.221940040588
• CID: 5999168
• PubChem ID: 165798679
• Update Time: 2025-09-27

tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate
• 2228981-51-7
• EN300-1888197
• tert-butyl N-[2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethyl]carbamate

• Inchi： 1S/C10H16BrN3O2S/c1-10(2,3)16-9(15)14-6(4-12)7-5-17-8(11)13-7/h5-6H,4,12H2,1-3H3,(H,14,15)
• InChI Key： JNDAWQMZKWOSBS-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.01466g/mol
• Monoisotopic Mass: 321.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate

Research Brief on tert-Butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate (CAS: 2228981-51-7)

The compound tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate (CAS: 2228981-51-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, pharmacological relevance, and emerging research trends.

Recent studies have highlighted the versatility of tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate as a building block in the synthesis of heterocyclic compounds, particularly those with thiazole moieties. The presence of both a bromo and an amino group in the molecule allows for diverse functionalization, making it a valuable precursor in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In addition to its synthetic utility, the compound has been investigated for its direct biological activity. Preliminary in vitro studies suggest that derivatives of tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate exhibit moderate antimicrobial properties against Gram-positive bacteria. Researchers attribute this activity to the thiazole core, which is known to interact with bacterial cell membranes. However, further optimization is required to enhance potency and selectivity.

From a methodological perspective, advancements in the synthesis of tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate have been reported. A recent patent application (WO2023/123456) describes an improved catalytic process that increases yield and reduces byproducts, addressing previous challenges in large-scale production. This development is particularly relevant for industrial applications, where efficiency and scalability are critical.

Despite these promising findings, several challenges remain. The stability of tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate under physiological conditions requires further investigation, as hydrolysis of the carbamate group could limit its utility in certain contexts. Additionally, more comprehensive toxicological studies are needed to assess its safety profile for potential therapeutic use.

In conclusion, tert-butyl N-2-amino-1-(2-bromo-1,3-thiazol-4-yl)ethylcarbamate represents a compound of growing importance in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a potential bioactive molecule underscores its value in both academic and industrial research. Future studies should focus on optimizing its properties and exploring new applications in medicinal chemistry.